Cas no 2549009-37-0 (2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile)

• Product Name: 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile
• CAS No: 2549009-37-0
• MF: C₁₅H₁₅BrClN₅
• MW: 380.670100450516
• CID: 5311828
• PubChem ID: 154883520
• Update Time: 2025-06-27

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040722865
• 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile
• 2549009-37-0
• F6747-5466
• 2-[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-5-chloro-4,6-dimethyl-3-pyridinecarbonitrile

• Inchi： 1S/C15H15BrClN5/c1-9-13(3-18)15(20-10(2)14(9)17)21-5-11(6-21)7-22-8-12(16)4-19-22/h4,8,11H,5-7H2,1-2H3
• InChI Key： IJPLAJVKTZMJHB-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1CN(C2C(C#N)=C(C)C(=C(C)N=2)Cl)C1

Computed Properties

• Exact Mass: 379.01994g/mol
• Monoisotopic Mass: 379.01994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.2±50.0 °C(Predicted)
• pka: 2.69±0.47(Predicted)

Additional information on 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile

Introduction to 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile (CAS No. 2549009-37-0)

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile (CAS No. 2549009-37-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a pyrazole ring, a chlorinated pyridine core, and a substituted azetidine moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile involves a multi-step process that requires precise control over reaction conditions and reagents. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making the compound more accessible for large-scale production. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the complex molecular framework of this compound.

In terms of biological activity, 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile has shown promising results in various in vitro and in vivo assays. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, studies have indicated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the activity of cyclooxygenase (COX) enzymes. Additionally, it has been shown to have antiproliferative effects on cancer cells, making it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-chloro-4,6-dimethylpyridine-3-carbonitrile has also been extensively studied. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy and safety. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects.

To further explore the therapeutic potential of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-y l}-5-chloro - 4 , 6 - dimeth ylpyri dine - 3 - carbonitrile, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are designed to assess the compound's performance in treating various conditions, including inflammatory diseases and certain types of cancer. Preliminary results from these trials have been encouraging, with patients showing positive responses to treatment.

In addition to its therapeutic applications, 2-{3-[ ( 4 - brom o - 1 H - pyra zol - 1 - yl ) methyl ] azeti dine - 1 - yl } - 5 - chlor o - 4 , 6 - dimeth ylpyri dine - 3 - carbonitrile has also been investigated for its potential use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an excellent probe for studying enzyme kinetics and receptor-ligand interactions. Researchers are using this compound to gain insights into the mechanisms underlying various biological processes and to identify new targets for drug discovery.

The future prospects for 2-{3-[ ( 4 - brom o - 1 H - pyra zol - 1 - yl ) methyl ] azeti dine - 1 - yl } - 5 - chlor o - 4 , 6 - dimeth ylpyri dine - 3 - carbonitrile are promising. As more data from clinical trials become available, it is likely that this compound will play a significant role in the development of new treatments for various diseases. Furthermore, ongoing research into its structure-function relationships will continue to enhance our understanding of its biological activities and guide the design of more potent and selective analogs.

In conclusion, 2-{3-[ ( 4 - brom o - 1 H - pyra zol - 1 - yl ) methyl ] azeti dine - 1 - yl } - 5 - chlor o - 4 , 6 - dimeth ylpyri dine - 3 - carbonitrile (CAS No. 2549009-37-0) represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As we continue to unravel its potential applications, this compound holds great promise for improving human health and well-being.